7-Hydroxy-5-azaspiro[2.4]heptan-4-one

• IUPAC Name: 7-hydroxy-5-azaspiro[2.4]heptan-4-one
• InChI: InChI=1S/C6H9NO2/c8-4-3-7-5(9)6(4)1-2-6/h4,8H,1-3H2,(H,7,9)
• InChI Key: RIPPQRPFJXEUCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C(CNC2=O)O
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol

Description

7-Hydroxy-5-azaspiro[2.4]heptan-4-one, also known as spirocyclic ketone, is a heterocyclic compound that has gained significant attention in the scientific community due to its unique structure and potential applications.

Scientific Research Applications

Antibacterial Activity

Compounds designed and synthesized using structures related to "7-Hydroxy-5-azaspiro[2.4]heptan-4-one" have shown significant antibacterial activities against respiratory pathogens. For instance, novel quinolines incorporating the azaspiroheptanone structure demonstrated potent in vitro and in vivo antibacterial properties against a range of gram-positive and gram-negative bacteria, including multidrug-resistant and quinolone-resistant strains, highlighting their potential as treatments for respiratory tract infections (Odagiri et al., 2013).

Stereochemical Structure-Activity Relationships

Research into chiral azaspiro[2.4]heptanes as antibacterial agents has revealed that stereochemistry significantly influences their antibacterial potency. Studies have found that specific stereochemical configurations of these compounds are more effective against both Gram-positive and Gram-negative bacteria, underscoring the importance of stereochemical considerations in the design of new antibacterial drugs (Kimura et al., 1994).

Modulation of Physicochemical Properties

Azaspiro[3.3]heptanes, which are structurally related to azaspiro[2.4]heptanes, have been investigated for their ability to modify the physicochemical properties of molecules, such as lipophilicity. This research has implications for medicinal chemistry, where the introduction of spirocyclic centers can influence drug-like properties, including the balance between hydrophilicity and lipophilicity (Degorce et al., 2019).

Enzyme Inhibition

Spirocyclopropyl pyrrolidines derived from azaspiro[2.4]heptane scaffolds have been identified as a new series of α-l-fucosidase inhibitors. These compounds, through selective inhibition, may offer new avenues for therapeutic intervention in diseases where α-l-fucosidase activity is implicated (Laroche et al., 2006).

Dopamine Receptor Antagonism

The structure of "7-Hydroxy-5-azaspiro[2.4]heptan-4-one" has contributed to the development of novel dopamine D3 receptor antagonists. These compounds are of interest for their potential application in treating disorders associated with dopaminergic dysfunction, showcasing the utility of the azaspiroheptanone core in neuropsychiatric drug development (Micheli et al., 2016).